Cas no 29604-19-1 (4-methylpiperazine-1-sulfonamide)

4-Methylpiperazine-1-sulfonamide is a sulfonamide derivative featuring a methyl-substituted piperazine ring, offering versatile reactivity for pharmaceutical and chemical synthesis applications. Its sulfonamide group enhances binding affinity in medicinal chemistry, making it valuable for designing enzyme inhibitors or receptor modulators. The methylpiperazine moiety contributes to improved solubility and bioavailability, facilitating its use in drug development. This compound serves as a key intermediate in synthesizing bioactive molecules, particularly in CNS-targeted therapies. Its stability under standard conditions ensures reliable handling in laboratory settings. The structural flexibility allows for further functionalization, enabling tailored modifications for specific research or industrial needs.
4-methylpiperazine-1-sulfonamide structure
29604-19-1 structure
Product Name:4-methylpiperazine-1-sulfonamide
CAS No:29604-19-1
MF:C5H13N3O2S
MW:179.240619421005
MDL:MFCD11205188
CID:240466
PubChem ID:14326005
Update Time:2025-06-08

4-methylpiperazine-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

    • 1-Piperazinesulfonamide,4-methyl-
    • 4-methyl-1-piperazinesulfonamide
    • 4-METHYLPIPERAZINE-1-SULFONAMIDE
    • 1-Methyl-4-sulfonamidopiperazine
    • N-Sulfamoyl-N'-methylpiperazine
    • 1-Piperazinesulfonamide,4-methyl-(8CI,9CI)
    • 29604-19-1
    • SCHEMBL490219
    • DTXSID70558987
    • AKOS028114021
    • 1-Piperazinesulfonamide, 4-methyl-
    • F52260
    • CS-0062103
    • EN300-271160
    • MFCD11205188
    • NMAOAFBQWWLHQG-UHFFFAOYSA-N
    • DS-19415
    • DB-305996
    • 4-methylpiperazine-1-sulfonamide
    • MDL: MFCD11205188
    • Inchi: 1S/C5H13N3O2S/c1-7-2-4-8(5-3-7)11(6,9)10/h2-5H2,1H3,(H2,6,9,10)
    • InChI Key: NMAOAFBQWWLHQG-UHFFFAOYSA-N
    • SMILES: S(N)(N1CCN(C)CC1)(=O)=O

Computed Properties

  • Exact Mass: 179.07299
  • Monoisotopic Mass: 179.07284784g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 212
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.3
  • Topological Polar Surface Area: 75Ų

Experimental Properties

  • PSA: 66.64

4-methylpiperazine-1-sulfonamide Pricemore >>

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